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Introduction

Dysprosium-165 (Dy-165) is a short-lived, high-energy beta-emitting radionuclide with physical
properties that make it a compelling candidate for targeted radionuclide therapy. Its primary
application to date has been in the localized treatment of rheumatoid arthritis through a
procedure known as radiation synovectomy. This document provides detailed application notes
and protocols for the use of Dysprosium-165, with a focus on its established role in radiation
synovectomy.

Dysprosium-165 is particularly advantageous for localized therapies due to its short half-life,
which minimizes radiation exposure to non-target tissues resulting from leakage from the
administration site.[1][2][3][4] The high-energy beta emissions are effective for ablating
diseased tissue within a limited range, making it ideal for treating inflamed synovium in joints.[4]

[5]
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Radionuclide Properties and Production

Dy-165 is produced by neutron irradiation of Dysprosium-164.[6][7] The key physical
characteristics of Dysprosium-165 are summarized in the table below.

Property Value Reference
Half-life 2.334 hours (139 minutes) [1][8]
Primary Emission Beta (3-) [5]
Maximum Beta Energy 1.287 MeV [4]

Average Beta Energy 0.45 MeV

Maximum Tissue Penetration 5.7 mm [4]

Gamma Emissions 94.7 keV (3.65%) [3]
Production Method Neutron irradiation of 164Dy [6][7]

Application in Radiation Synovectomy

Radiation synovectomy is a minimally invasive procedure that involves the intra-articular
injection of a radioactive agent to destroy the inflamed synovial membrane, thereby reducing
joint pain and swelling.[2][5] Dy-165 is typically administered in the form of ferric hydroxide
macroaggregates (FHMA) or hydroxide macroaggregates (HMA).[1][9][10] These larger
particles are retained within the joint space, minimizing leakage and subsequent irradiation of
non-target organs such as the liver and lymph nodes.[1][3]

Preclinical and Clinical Efficacy

Studies in animal models, such as rabbits, have demonstrated minimal leakage of Dy-165
macroaggregates from the joint.[1][9][10] Clinical studies in patients with rheumatoid arthritis
have shown good to fair outcomes in a significant percentage of patients, with a reduction in
pain and joint effusion.[11] Repeat injections have also been shown to be effective in patients
who did not fully respond to the initial treatment.[11]

The table below summarizes the leakage and radiation dose data from clinical studies.
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Mean Leakage (% Mean Radiation
Organ . Reference
of Injected Dose) Dose

2.0 - 3.2 rads (20 - 32

Liver 0.3% - 0.5% [1][51112]
mGy)
0.3-0.4rads(3-4

Whole Body ~0.3% [1][5][12]
mGy)

Kidneys ~0.1% - [1]

Inguinal Lymph Nodes  Variable 0.54-2.41 Gy [3]

Experimental Protocols
Preparation of Dysprosium-165-Ferric Hydroxide
Macroaggregates (Dy-165-FHMA)

This protocol is a generalized procedure based on descriptions in the literature.[1] Specific
activities and volumes may need to be optimized for a particular application.

Materials:

Dysprosium-165 chloride (Dy-165 Cls) solution
 Ferric chloride (FeCls) solution

e Sodium hydroxide (NaOH) solution

o Sterile, pyrogen-free water for injection

» Sterile 0.9% sodium chloride solution

e 0.22 um membrane filters

 Sterile reaction vials

e pH meter
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e Dose calibrator
Procedure:

 |In a sterile vial, add a predetermined amount of ferric chloride solution to the Dysprosium-
165 chloride solution.

e Slowly add sodium hydroxide solution while gently mixing to co-precipitate ferric hydroxide
and dysprosium hydroxide.

o Monitor the pH of the solution, adjusting with NaOH to maintain a basic pH to ensure
complete precipitation.

e Wash the resulting macroaggregate suspension with sterile, pyrogen-free water to remove
any unbound Dy-165 and other impurities. This can be done by centrifugation and
resuspension.

o Resuspend the final Dy-165-FHMA particles in a sterile 0.9% sodium chloride solution to the
desired radioactive concentration.

o Perform quality control tests, including determination of particle size, radiochemical purity (to
assess for unbound Dy-165), sterility, and pyrogenicity.

o Measure the final activity of the preparation using a dose calibrator.

In Vivo Animal Studies for Leakage Assessment

This protocol outlines a general procedure for evaluating the biodistribution and leakage of Dy-
165-FHMA in a rabbit model.[1][9]

Animal Model:
o New Zealand white rabbits
Procedure:

» Anesthetize the rabbits according to approved institutional animal care and use committee
(IACUC) protocols.
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« Inject a known activity of Dy-165-FHMA intra-articularly into the knee joint of each rabbit.

e At various time points post-injection (e.g., 2, 4, 6, and 24 hours), image the animals using a
gamma camera to assess the retention of the radiopharmaceutical in the joint and detect any
leakage.

» Following the final imaging session, euthanize the animals and dissect major organs and
tissues (liver, spleen, kidneys, lungs, lymph nodes, blood, and muscle).

» Measure the radioactivity in each organ and tissue sample using a gamma counter.

o Calculate the percentage of the injected dose (%ID) in each organ to determine the extent of
leakage from the joint.
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Caption: Decay scheme of Dysprosium-165.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1208800/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-dysprosium-165-in-targeted-radionuclide-therapy
https://www.benchchem.com/product/b1208800/docs?utm_src=pdf-body#application-notes-and-protocols-for-dysprosium-165-in-targeted-radionuclide-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

165Dy Production
(Neutron Irradiation of 164Dy)

:

Formulation of
Dy-165-FHMA

:

Quality Control
(Particle Size, Purity)

- J
)

/Administration & Treatmen

Intra-articular Injection
into Diseased Joint

Retention of Macroaggregates
in Synovial Fluid

Localized Beta Irradiation
of Synovium

4 Outdome

Ablation of Inflamed
Synovial Tissue

Symptom Relief
(Reduced Pain & Swelling)

Click to download full resolution via product page

Caption: Workflow for radiation synovectomy using Dy-165-FHMA.
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Future Directions

While the primary application of Dysprosium-165 has been in radiation synovectomy, its
favorable nuclear characteristics suggest potential for other targeted radionuclide therapy
applications. Future research could explore the use of Dy-165 chelated to targeting moieties
such as monoclonal antibodies or peptides for the treatment of cancer. The development of
stable chelation chemistry for Dysprosium would be a critical step in advancing its use in
targeted cancer therapy. However, its very short half-life presents a logistical challenge for
applications requiring longer biological targeting times, such as with intact antibodies.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Targeted Radionuclide Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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